Cas no 1897833-25-8 (7-thia-1-azaspiro4.4nonane hydrochloride)

• Product Name: 7-thia-1-azaspiro4.4nonane hydrochloride
• CAS No: 1897833-25-8
• MF: C₇H₁₄ClNS
• MW: 179.71075963974
• CID: 4627700
• PubChem ID: 115015550
• Update Time: 2025-10-28

7-thia-1-azaspiro4.4nonane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-thia-1-azaspiro[4.4]nonane hydrochloride
• 7-thia-1-azaspiro4.4nonane hydrochloride

• Inchi： 1S/C7H13NS.ClH/c1-2-7(8-4-1)3-5-9-6-7;/h8H,1-6H2;1H
• InChI Key： SUWFSFIFBOAFAN-UHFFFAOYSA-N
• SMILES： C12(NCCC1)CSCC2.Cl

Additional information on 7-thia-1-azaspiro4.4nonane hydrochloride

7-Thia-1-Azaspiro[4.4]Nonane Hydrochloride: A Comprehensive Overview

7-Thia-1-Azaspiro[4.4]Nonane Hydrochloride, also known by its CAS number 1897833-25-8, is a unique chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, which are characterized by their two rings sharing only one atom. The presence of sulfur (thia) and nitrogen (aza) in its structure makes it particularly interesting for researchers exploring the properties of heterocyclic compounds.

The structural uniqueness of 7-Thia-1-Azaspiro[4.4]Nonane Hydrochloride lies in its spiro arrangement, where a four-membered sulfur-containing ring is fused with a four-membered nitrogen-containing ring. This configuration imparts distinctive electronic and steric properties to the molecule, which are crucial for its potential applications in drug design and materials science. Recent studies have highlighted its role as a versatile building block in organic synthesis, enabling the creation of complex molecular architectures with tailored functionalities.

One of the most promising areas of research involving 7-Thia-1-Azaspiro[4.4]Nonane Hydrochloride is its application in medicinal chemistry. Scientists have explored its ability to act as a bioisostere, where it can replace functional groups in existing drugs without altering their pharmacophoric properties significantly. This has led to the development of novel drug candidates with improved bioavailability and reduced toxicity. For instance, recent findings suggest that derivatives of this compound may exhibit potent anti-inflammatory and antioxidant activities, making them potential leads for treating chronic diseases such as neurodegenerative disorders.

In addition to its medicinal applications, 7-Thia-1-Azaspiro[4.4]Nonane Hydrochloride has also found utility in catalytic processes. Its ability to act as a chiral ligand in asymmetric catalysis has been extensively studied, with researchers reporting enhanced enantioselectivity in various reactions. This property is particularly valuable in the synthesis of chiral pharmaceuticals, where high enantiomeric excess is often required.

The synthesis of 7-Thia-1-Azaspiro[4.4]Nonane Hydrochloride involves a multi-step process that typically begins with the preparation of precursor compounds. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound, reducing production costs and improving yields. These improvements have facilitated its broader adoption in both academic and industrial settings.

From an environmental perspective, the ecological impact of 7-Thia-1-Azaspiro[4.4]Nonane Hydrochloride has been a topic of interest. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard laboratory conditions, suggesting that it may be environmentally benign when used responsibly. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 7-Thia-1-Azaspiro[4.4]Nonane Hydrochloride, with its unique structural features and diverse applications, continues to be a focal point in chemical research. Its role as a versatile building block in organic synthesis, coupled with its potential in medicinal chemistry and catalysis, underscores its importance in advancing scientific knowledge and technological innovation.